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Compound of Interest

Compound Name: Polysulfide rubber

Introduction

Polysulfide sealants are a cornerstone of aerospace manufacturing and maintenance, prized
for their exceptional resistance to jet fuel, flexibility across a wide temperature range, and
tenacious adhesion to common aircraft substrates.[1][2] These materials are critical for sealing
integral fuel tanks, fuselages, and other airframe components to ensure structural integrity and
prevent leaks.[2][3] The formulation of high-performance polysulfide sealants is a complex
interplay of polymer chemistry and material science, balancing the properties of the base
polymer with a variety of curing agents, fillers, and additives to meet the stringent demands of
the aerospace industry.

Key Components and Their Functions

The performance of a polysulfide sealant is determined by its formulation. The primary
components include:

o Polysulfide Polymers: These are the backbone of the sealant, providing its characteristic fuel
resistance and elastomeric properties. The molecular weight and structure of the polysulfide
polymer influence the viscosity, tensile strength, and elongation of the cured sealant.

o Curing Agents: The curing agent initiates the chemical reaction that transforms the liquid
polymer into a solid, rubbery sealant. Common curing agents for aerospace applications
include manganese dioxide and dichromates.[4] The choice of curing agent affects the cure
rate, with manganese dioxide offering a faster cure.[5]
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« Fillers: Fillers are added to improve the mechanical properties of the sealant, such as tensile
strength and hardness.[6] Common fillers include calcium carbonate, carbon black, and

silica.[6]
» Plasticizers: Plasticizers are used to increase the flexibility and workability of the sealant.

o Adhesion Promoters: These additives enhance the sealant's bond to various substrates, a
critical requirement for aerospace applications where sealants must adhere to aluminum,

titanium, and other materials.[2]

o Performance-Enhancing Additives: Additional additives may be included to impart specific

properties, such as corrosion resistance or UV stability.

Data Presentation: Performance of Polysulfide
Aerospace Sealants

The following tables summarize typical performance data for polysulfide aerospace sealants,
categorized by their respective military and aerospace specifications.

Table 1: Typical Properties of Polysulfide Sealants Conforming to AMS-S-8802[4][5][7]
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Property Class A Class B Class C Test Method
Application Time

05-4 05-2 20 - 96 AMS-S-8802
(hours)
Tack-Free Time ]

<24 <48 Varies AMS-S-8802
(hours)
Cure Time (days) <7 <14 Varies AMS-S-8802
Hardness (Shore
A =235 =235 >30 ASTM D2240
Tensile Strength _

] =200 > 250 Varies ASTM D412

(psi)
Elongation (%) > 150 > 200 Varies ASTM D412
Specific Gravity <1.65 <1.65 <1.65 ASTM D792
Service

-65 to +250 -65 to +250 -65 to +250 AMS-S-8802

Temperature (°F)

Table 2: Performance Requirements for Corrosion-Inhibitive Sealants (MIL-PRF-81733)[8][9]
[10]
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Type IV
Type | Type Il Type lll . Test
Property . . (Faying
(Brush/Dip) (Extrusion) (Spray) Method
Surface)
Application MIL-PRF-
) 0.25-48 0.25-48 0.25-48 20 - 96
Time (hours) 81733
Tack-Free ) ] ] ] MIL-PRF-
_ Varies Varies Varies Varies
Time (hours) 81733
Hardness
=235 =235 =235 =30 ASTM D2240
(Shore A)
Specif <165(Class <1.65(Class <1.65(Class <1.65(Class
ecific
Gp . 1)/<1.50 1)/<1.50 1)/<1.50 1)/<1.50 ASTM D792
ravi
Y (Class 2) (Class 2) (Class 2) (Class 2)
Low- -65 (Class 1) -65 (Class 1) -65 (Class 1) -65 (Class 1) MIL.PRE
Temperature / -80 (Class / -80 (Class / -80 (Class / -80 (Class 81733
Flexibility (°F)  2) 2) 2) 2)
Corrosion ) ) ) ) MIL-PRF-
] No corrosion No corrosion No corrosion No corrosion
Resistance 81733

Experimental Protocols

1. Protocol for Hardness Testing (Durometer)

e Objective: To determine the indentation hardness of a cured polysulfide sealant.

o Apparatus: Shore A Durometer.

e Procedure:

o Ensure the sealant specimen is at least 6 mm thick and has a flat surface.[11]

o Condition the specimen at 23°C * 2°C for 24 hours prior to testing.[11][12]

o Place the specimen on a hard, flat surface.
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o Hold the durometer vertically and press the foot firmly against the specimen, ensuring full
contact.[12]

o Record the hardness reading within one second of full contact.[13]

o Take at least five measurements at different locations on the specimen and report the
average value.

2. Protocol for Tensile Strength and Elongation Testing

» Objective: To determine the tensile properties of a cured polysulfide sealant.
o Apparatus: Universal Testing Machine (UTM) with appropriate grips.

e Procedure:

o Prepare dumbbell-shaped specimens from a cured sheet of the sealant according to
ASTM D412 specifications.[14][15]

o Measure the thickness and width of the narrow section of each specimen.

o Condition the specimens at 23°C + 2°C and 50% * 5% relative humidity for at least 24
hours.

o Set the UTM to a crosshead speed of 500 £ 50 mm/min.[16]
o Mount the specimen in the grips of the UTM, ensuring it is properly aligned.
o Start the test and record the load and elongation until the specimen breaks.

o Calculate the tensile strength (maximum load divided by the initial cross-sectional area)
and the ultimate elongation (the elongation at break as a percentage of the original gauge
length).

3. Protocol for Specific Gravity Testing

» Objective: To determine the specific gravity of a cured polysulfide sealant.
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o Apparatus: Analytical balance with a suspension hook, beaker of distilled water at 23°C.

e Procedure:

[¢]

Cut a specimen of the cured sealant (approximately 1-5 grams).

[¢]

Weigh the specimen in air (W_air).

[e]

Suspend the specimen from the balance hook and immerse it completely in the beaker of
distilled water.

[e]

Record the weight of the immersed specimen (W_water).

(¢]

Calculate the specific gravity using the formula: Specific Gravity = W_air / (W_air -
W_water).

4. Protocol for Water Absorption Testing
» Objective: To determine the amount of water absorbed by a cured polysulfide sealant.
o Apparatus: Analytical balance, oven, desiccator, container of distilled water.
e Procedure:
o Prepare disk-shaped specimens (typically 50.8 mm in diameter and 3.2 mm thick).[17]
o Dry the specimens in an oven at 50°C for 24 hours, then cool in a desiccator.[18]
o Weigh the dried specimens to the nearest 0.001 g (W _initial).[19]
o Immerse the specimens in distilled water at 23°C for 24 hours.[18]

o Remove the specimens, pat them dry with a lint-free cloth, and reweigh them (W_final).
[18]

o Calculate the percentage of water absorption: % Water Absorption = [(W_final - W _initial) /
W_initial] * 100.
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Caption: Aerospace Sealant Formulation and Testing Workflow.
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Caption: Relationship between Formulation and Performance.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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aerospace-sealants]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 11/11 Tech Support


https://www.benchchem.com/product/b346664#formulating-high-performance-polysulfide-aerospace-sealants
https://www.benchchem.com/product/b346664#formulating-high-performance-polysulfide-aerospace-sealants
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b346664?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b346664?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

